Cas no 2241875-65-8 ((2-chloropyridin-4-yl-3,5,6-d3)boronic acid)

• Product Name: (2-chloropyridin-4-yl-3,5,6-d3)boronic acid
• CAS No: 2241875-65-8
• MF: C₅H₅BClNO₂
• MW: 160.381185293198
• CID: 6815852
• PubChem ID: 133553315
• Update Time: 2025-03-02

(2-chloropyridin-4-yl-3,5,6-d3)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-chloropyridin-4-yl-3,5,6-d3)boronic acid
• 2241875-65-8
• CS-19130
• 2-Chloro(pyridine-d3)-4-boronic acid

• Inchi： 1S/C5H5BClNO2/c7-5-3-4(6(9)10)1-2-8-5/h1-3,9-10H/i1D,2D,3D
• InChI Key： WJYRVVDXJMJLTN-CBYSEHNBSA-N
• SMILES： ClC1C([2H])=C(B(O)O)C([2H])=C([2H])N=1

Computed Properties

• Exact Mass: 160.0290165Da
• Monoisotopic Mass: 160.0290165Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų